4-Benzyl-2,5-dibromocyclohexanecarboxylic acid
4-Benzyl-2,5-dibromocyclohexanecarboxylic acid
Brand Name:
Vulcanchem
CAS No.:
299403-47-7
VCID:
VC0388140
InChI:
InChI=1S/C14H16Br2O2/c15-12-8-11(14(17)18)13(16)7-10(12)6-9-4-2-1-3-5-9/h1-5,10-13H,6-8H2,(H,17,18)/t10-,11+,12-,13+/m1/s1
SMILES:
C1C(C(CC(C1Br)C(=O)O)Br)CC2=CC=CC=C2
Molecular Formula:
C14H16Br2O2
Molecular Weight:
376.08g/mol
4-Benzyl-2,5-dibromocyclohexanecarboxylic acid
CAS No.: 299403-47-7
Main Products
VCID: VC0388140
Molecular Formula: C14H16Br2O2
Molecular Weight: 376.08g/mol
| CAS No. | 299403-47-7 |
|---|---|
| Product Name | 4-Benzyl-2,5-dibromocyclohexanecarboxylic acid |
| Molecular Formula | C14H16Br2O2 |
| Molecular Weight | 376.08g/mol |
| IUPAC Name | (1R,2S,4R,5R)-4-benzyl-2,5-dibromocyclohexane-1-carboxylic acid |
| Standard InChI | InChI=1S/C14H16Br2O2/c15-12-8-11(14(17)18)13(16)7-10(12)6-9-4-2-1-3-5-9/h1-5,10-13H,6-8H2,(H,17,18)/t10-,11+,12-,13+/m1/s1 |
| Standard InChIKey | XVGKYTTWCLHYBW-XQHKEYJVSA-N |
| Isomeric SMILES | C1[C@H]([C@@H](C[C@@H]([C@H]1Br)C(=O)O)Br)CC2=CC=CC=C2 |
| SMILES | C1C(C(CC(C1Br)C(=O)O)Br)CC2=CC=CC=C2 |
| Canonical SMILES | C1C(C(CC(C1Br)C(=O)O)Br)CC2=CC=CC=C2 |
| PubChem Compound | 11835750 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume